Cas no 1782359-42-5 (7-fluoro-4-methylquinolin-2-amine)

• Product Name: 7-fluoro-4-methylquinolin-2-amine
• CAS No: 1782359-42-5
• MF: C₁₀H₉FN₂
• MW: 176.190265417099
• CID: 6224170
• PubChem ID: 84618364
• Update Time: 2025-07-22

7-fluoro-4-methylquinolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-4-methylquinolin-2-amine
• EN300-1197917
• 1782359-42-5

• Inchi： 1S/C10H9FN2/c1-6-4-10(12)13-9-5-7(11)2-3-8(6)9/h2-5H,1H3,(H2,12,13)
• InChI Key： QJWHQULVXFWYFG-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=1)=NC(=CC=2C)N

Computed Properties

• Exact Mass: 176.07497646g/mol
• Monoisotopic Mass: 176.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9Ų

Additional information on 7-fluoro-4-methylquinolin-2-amine

Comprehensive Overview of 7-fluoro-4-methylquinolin-2-amine (CAS No. 1782359-42-5): Properties, Applications, and Research Insights

7-fluoro-4-methylquinolin-2-amine (CAS No. 1782359-42-5) is a fluorinated quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the quinoline amine family, a class of heterocyclic compounds known for their broad biological activities. With the increasing demand for fluorinated bioactive molecules, this compound has emerged as a promising candidate for drug discovery and material science applications.

The molecular structure of 7-fluoro-4-methylquinolin-2-amine incorporates a fluoro substituent at the 7-position and a methyl group at the 4-position, which significantly influences its physicochemical properties. These modifications enhance its lipophilicity and metabolic stability, making it a valuable scaffold for designing targeted therapeutics. Researchers have explored its potential in modulating enzyme inhibition and receptor binding, particularly in central nervous system (CNS) disorders and infectious diseases.

Recent studies highlight the role of 7-fluoro-4-methylquinolin-2-amine in the development of antimicrobial agents. The fluoroquinoline core exhibits potent activity against resistant bacterial strains, aligning with the global focus on antibiotic resistance solutions. Its mechanism often involves interference with DNA gyrase or topoisomerase IV, critical enzymes in bacterial replication. This aligns with the growing public interest in "new antibiotics 2024" and "drugs for superbugs"—topics frequently searched in scientific and medical communities.

In addition to its pharmaceutical potential, CAS No. 1782359-42-5 is investigated for its optoelectronic properties. The quinoline-amine framework contributes to its fluorescence characteristics, making it relevant for OLED materials and sensor technologies. This dual applicability addresses the rising demand for "multi-functional organic compounds" in both life sciences and material engineering.

Synthetic routes to 7-fluoro-4-methylquinolin-2-amine typically involve Pd-catalyzed cross-coupling or microwave-assisted cyclization, reflecting trends toward green chemistry and high-yield protocols. Analytical characterization via NMR, HPLC-MS, and X-ray crystallography ensures precise quality control—a critical aspect for researchers searching for "how to validate quinoline derivatives" or "HPLC methods for amine compounds."

Regulatory and safety assessments of 7-fluoro-4-methylquinolin-2-amine emphasize its compatibility with REACH and FDA guidelines for experimental compounds. While not classified as hazardous, proper handling protocols are recommended—a point often queried in forums discussing "safe handling of fluorinated quinolines."

Future directions for CAS No. 1782359-42-5 include exploring its covalent inhibitor potential in oncology and its utility in metal-organic frameworks (MOFs). These applications resonate with trending searches like "cancer drug targets 2024" and "MOFs for drug delivery," positioning this compound at the forefront of interdisciplinary research.